ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate
• InChI: InChI=1S/C19H18N2O3S/c1-2-24-18(23)14(12-13-8-4-3-5-9-13)17(22)21-19-20-15-10-6-7-11-16(15)25-19/h3-11,14H,2,12H2,1H3,(H,20,21,22)
• InChI Key: DLZPRCBPBTYBOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

Ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate, also known as BZP, is a chemical compound that has been widely studied for its potential applications in scientific research.

Scientific Research Applications

Ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to interact with the dopamine and serotonin systems in the brain, which are important for regulating mood, motivation, and reward. ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has been used in studies investigating the role of these systems in addiction, depression, and other psychiatric disorders.

Mechanism of Action

Ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate acts as a dopamine and serotonin releaser, meaning that it increases the activity of these neurotransmitters in the brain. It has been shown to bind to the dopamine and serotonin transporters, which are responsible for removing these neurotransmitters from the synapse. By inhibiting the activity of these transporters, ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate increases the concentration of dopamine and serotonin in the synapse, leading to increased neurotransmission.
Biochemical and Physiological Effects
ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has been shown to produce a range of biochemical and physiological effects in the brain and body. It has been shown to increase locomotor activity, induce hyperthermia, and produce rewarding effects in animal models. In humans, ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has been reported to produce feelings of euphoria, increased energy, and enhanced sociability. However, it has also been associated with negative side effects such as insomnia, anxiety, and agitation.

Advantages and Limitations for Lab Experiments

Ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity, making it a reliable tool for studying the dopamine and serotonin systems. It also produces a range of effects that can be easily measured and quantified. However, ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate also has some limitations. It has a short half-life, meaning that its effects are relatively short-lived. It can also be difficult to control the dose and timing of ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate administration, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate. One area of interest is the development of more selective dopamine and serotonin releasers that can produce the desired effects without the negative side effects associated with ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate. Another area of interest is the use of ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate in combination with other compounds to produce synergistic effects. Finally, further research is needed to better understand the long-term effects of ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate on the brain and body, particularly with regards to its potential for addiction and other negative outcomes.
Conclusion
In conclusion, ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate is a chemical compound that has been widely studied for its potential applications in scientific research. It has been shown to interact with the dopamine and serotonin systems in the brain, producing a range of biochemical and physiological effects. While ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has several advantages for use in lab experiments, it also has some limitations that must be considered. Future research on ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate will likely focus on developing more selective compounds and better understanding the long-term effects of ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate on the brain and body.

Synthesis Methods

Ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate can be synthesized by reacting 2-aminobenzothiazole with benzylideneacetone in the presence of ethyl acetoacetate and ammonium acetate. This method has been optimized to obtain a high yield of ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate with good purity. The synthesis of ethyl 3-(1,3-benzothiazol-2-ylamino)-2-benzyl-3-oxopropanoate has been widely reported in the literature, and the method has been used to produce large quantities of the compound for research purposes.